Cas no 885277-66-7 (6-Bromo-4-chloro-2-(4-chlorophenyl)quinazoline)

• Product Name: 6-Bromo-4-chloro-2-(4-chlorophenyl)quinazoline
• CAS No: 885277-66-7
• MF: C₁₄H₇BrCl₂N₂
• MW: 354.028780221939
• MDL: MFCD04115254
• CID: 711452
• PubChem ID: 53408387
• Update Time: 2024-10-26

6-Bromo-4-chloro-2-(4-chlorophenyl)quinazoline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-chloro-2-(4-chlorophenyl)quinazoline
• 6-Bromo-4-chloro-2-(4-chloro-phenyl)-quinazoline
• Quinazoline,6-bromo-4-chloro-2-(4-chlorophenyl)-
• 6-Bromo-4-chloro-2-(4-chloro-phenyl)-quizoline
• Quinazoline, 6-bromo-4-chloro-2-(4-chlorophenyl)-
• AB19803
• AKOS012806452
• MFCD04115254
• DB-077723
• 885277-66-7
• CS-0340088
• DTXSID10696256

• MDL： MFCD04115254
• Inchi： 1S/C14H7BrCl2N2/c15-9-3-6-12-11(7-9)13(17)19-14(18-12)8-1-4-10(16)5-2-8/h1-7H
• InChI Key： KJAXGYCCFUODKZ-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(Br)C=C2)=C(Cl)N=C1C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 351.91700
• Monoisotopic Mass: 351.91697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78000
• LogP: 5.36610

6-Bromo-4-chloro-2-(4-chlorophenyl)quinazoline Security Information

• Storage Condition：2-8°C